Cas no 338419-85-5 (5-(Butane-1-sulfonyl)-4-methyl-1,2,3-thiadiazole)

• Product Name: 5-(Butane-1-sulfonyl)-4-methyl-1,2,3-thiadiazole
• CAS No: 338419-85-5
• MF: C₇H₁₂N₂O₂S₂
• MW: 220.312378883362
• CID: 5715018
• PubChem ID: 3800285
• Update Time: 2023-10-15

5-(Butane-1-sulfonyl)-4-methyl-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• butyl 4-methyl-1,2,3-thiadiazol-5-yl sulfone
• 5-(butane-1-sulfonyl)-4-methyl-1,2,3-thiadiazole
• 5-butylsulfonyl-4-methylthiadiazole
• 338419-85-5
• 4G-378S
• AKOS005090155
• 5-(BUTYLSULFONYL)-4-METHYL-1,2,3-THIADIAZOLE
• 1,2,3-Thiadiazole, 5-(butylsulfonyl)-4-methyl-
• 5-(Butane-1-sulfonyl)-4-methyl-1,2,3-thiadiazole

• Inchi： 1S/C7H12N2O2S2/c1-3-4-5-13(10,11)7-6(2)8-9-12-7/h3-5H2,1-2H3
• InChI Key： DWLWNUMHSFSBFQ-UHFFFAOYSA-N
• SMILES： S(C1=C(C)N=NS1)(CCCC)(=O)=O

Computed Properties

• Exact Mass: 220.03401998g/mol
• Monoisotopic Mass: 220.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 386.2±52.0 °C(Predicted)
• pka: -6.10±0.33(Predicted)